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Compound of Interest

Compound Name: ATP disodium salt hydrate

Cat. No.: B1340535 Get Quote

Technical Support Center: ATP Disodium Salt
Solutions
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals encountering

unexpected precipitation in Adenosine 5'-triphosphate (ATP) disodium salt solutions.

Troubleshooting Guide: Unexpected Precipitation
Unexpected precipitation of ATP disodium salt can arise from several factors, primarily related

to pH, cation concentration, and storage conditions. This guide provides a step-by-step

approach to identify and resolve these issues.

Problem: Precipitate forms in my ATP disodium salt solution.

Follow this workflow to troubleshoot the issue:
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Precipitate Observed in
ATP Disodium Salt Solution

1. Check Solution pH

Is pH < 6.8?

Adjust pH to 7.0-7.5
with NaOH

Yes

2. Review Cation Presence

No

Precipitate Dissolved

Are divalent cations
(e.g., Ca²⁺, Mg²⁺) present?

Potential for insoluble
salt formation

Yes

3. Verify Storage Conditions

No

Consider using a chelating agent
(e.g., EDTA) if appropriate

for the experiment

Was the solution stored
improperly (e.g., not frozen)?

Prepare fresh solution and
store in aliquots at -20°C or below

Yes

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for ATP solution precipitation.
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Frequently Asked Questions (FAQs)
Q1: What is the most common cause of ATP disodium salt precipitation?

The most frequent cause of precipitation is low pH. When dissolved in water, ATP disodium salt

produces a mildly acidic solution with a pH of approximately 3.5.[1][2] ATP is most stable and

soluble in aqueous solutions with a pH between 6.8 and 7.4.[3] At more extreme pH levels, it is

prone to hydrolysis and can precipitate out of solution.

Q2: How does pH affect the solubility of ATP disodium salt?

ATP has multiple ionizable phosphate groups, and its overall charge and solubility are highly

dependent on the pH of the solution. In acidic conditions, the phosphate groups become

protonated, reducing the molecule's overall negative charge and decreasing its solubility in

water, which can lead to precipitation. Adjusting the pH to the neutral range (6.8-7.5) with a

base like NaOH is a standard step in preparing stable ATP solutions.[4][5]

Q3: Can the presence of other ions in my buffer cause precipitation?

Yes, particularly divalent cations. ATP can chelate metal cations with high affinity.[1][3] While

magnesium (Mg²⁺) is often required for enzymatic reactions involving ATP, high concentrations

of divalent cations like calcium (Ca²⁺) or magnesium (Mg²⁺) can lead to the formation of less

soluble ATP salts, causing precipitation.[1][2] The binding affinity of ATP for various cations

differs, as shown in the table below.

Q4: What is the recommended procedure for preparing a stable ATP disodium salt solution?

To prepare a stable solution, follow these steps:

Dissolve the ATP disodium salt powder in sterile, nuclease-free water.

Monitor the pH of the solution. It will initially be acidic.

Gradually add a suitable base, such as 1 M NaOH, to adjust the pH to a final range of 7.0-

7.5.[4]

Once the pH is adjusted, you can bring the solution to the final desired volume.
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For long-term storage, it is advisable to sterile-filter the solution through a 0.22 µm filter,

aliquot it into single-use volumes, and store it at -20°C or -80°C.[4][5]

Q5: How should I store my ATP disodium salt solutions to prevent precipitation?

Aqueous solutions of ATP are stable for several months when stored frozen at -20°C.[5] For

short-term storage (up to one week), solutions can be kept at 0-4°C.[5] Avoid repeated freeze-

thaw cycles, as this can lead to degradation and potential precipitation. It is best practice to

store the solution in small, single-use aliquots.[5]

Q6: Is there a difference in solubility between ATP disodium salt and ATP magnesium salt?

ATP disodium salt is generally highly soluble in water.[1][6][7] ATP magnesium salt is also

soluble in water.[8][9] The key difference lies in the counter-ion. For experiments where

magnesium is a critical and controlled component, using the disodium salt and adding a

specific amount of a magnesium salt (like MgCl₂) provides better experimental control. If a 1:1

complex of ATP and magnesium is desired, using the magnesium salt directly can be more

convenient. However, uncontrolled addition of magnesium to a concentrated ATP disodium salt

solution could potentially lead to precipitation if solubility limits are exceeded.

Data Presentation
Table 1: Solubility of ATP Disodium Salt in Various Solvents

Solvent Solubility Reference

Water 50 mg/mL [1][2]

Water (at 25°C) 110 mg/mL [7]

PBS (pH 7.2) ~10 mg/mL [7][10]

Ethanol (at 25°C) <1 mg/mL [7]

DMSO (at 25°C) <1 mg/mL [7]

Table 2: Binding Constants of ATP with Various Metal Cations
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Cation
Binding Constant (per
mole)

Reference

Mg²⁺ 9,554 [1][2]

Ca²⁺ 3,722 [1][2]

Sr²⁺ 1,381 [1][2]

Li⁺ 25 [1][2]

Na⁺ 13 [1][2]

K⁺ 8 [1][2]

Experimental Protocols
Protocol 1: Preparation of a 100 mM Stock Solution of ATP Disodium Salt

This protocol provides a method for preparing a stable, pH-adjusted stock solution of ATP.
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Start: Prepare 100 mM ATP Stock

1. Weigh ATP Disodium Salt

2. Dissolve in 80% of final
volume of sterile water

3. Measure pH
(will be acidic, ~3.5)

4. Adjust pH to 7.0-7.5
with 1 M NaOH, stirring gently

5. Add sterile water to
reach final desired volume

6. (Optional) Sterile filter
through a 0.22 µm filter

7. Aliquot into single-use tubes

8. Store at -20°C or below

End: Stable ATP Solution

Click to download full resolution via product page

Caption: Workflow for preparing a stable ATP stock solution.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1340535?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Adenosine 5'-triphosphate disodium salt (e.g., Sigma-Aldrich A7699)

Sterile, nuclease-free water

1 M Sodium Hydroxide (NaOH) solution

pH meter or pH strips

Sterile tubes for aliquoting

0.22 µm syringe filter (optional)

Procedure:

Calculate the required mass of ATP disodium salt for your desired final volume and

concentration (Molecular Weight: ~551.1 g/mol , but check the manufacturer's label for the

exact molecular weight of your lot, as it can vary with hydration). For example, for 10 mL of a

100 mM solution, you would need 0.5511 g.

Dissolve the weighed ATP disodium salt in approximately 80% of the final volume of sterile

water (e.g., 8 mL for a final volume of 10 mL).

Place the solution in a beaker with a small stir bar and measure the pH. It will likely be in the

range of 3.0-4.0.

While gently stirring, add the 1 M NaOH solution dropwise. Monitor the pH continuously until

it stabilizes within the 7.0-7.5 range.

Transfer the solution to a graduated cylinder or volumetric flask and add sterile water to bring

it to the final desired volume.

(Optional but recommended for long-term storage) To ensure sterility, pass the solution

through a 0.22 µm syringe filter into a sterile container.

Dispense the final solution into single-use aliquots in sterile microcentrifuge tubes.
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Label the tubes clearly and store them at -20°C or -80°C.

This structured approach should help in preventing unexpected precipitation and ensuring the

stability and reliability of your ATP disodium salt solutions in your experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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